Cas no 450343-11-0 (5-bromo-2-chloro-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 5-bromo-2-chloro-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 450343-11-0
• MF: C₁₈H₁₂BrClFN₃OS
• MW: 452.727784156799
• CID: 6179818
• PubChem ID: 3563631
• Update Time: 2025-06-13

5-bromo-2-chloro-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• 5-bromo-2-chloro-N-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• SR-01000569731-1
• F0541-1412
• 5-bromo-2-chloro-N-(2-(4-fluorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• SR-01000569731
• Oprea1_736374
• 5-bromo-2-chloro-N-[2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
• AKOS024582176
• 450343-11-0

• Inchi： 1S/C18H12BrClFN3OS/c19-10-1-6-15(20)13(7-10)18(25)22-17-14-8-26-9-16(14)23-24(17)12-4-2-11(21)3-5-12/h1-7H,8-9H2,(H,22,25)
• InChI Key： SNWUUGLZVCAFHC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(NC1=C2CSCC2=NN1C1C=CC(=CC=1)F)=O)Cl

Computed Properties

• Exact Mass: 450.95570g/mol
• Monoisotopic Mass: 450.95570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 72.2Ų

Additional information on 5-bromo-2-chloro-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Introduction to 5-bromo-2-chloro-N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]benzamide (CAS No. 450343-11-0)

5-bromo-2-chloro-N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 450343-11-0, belongs to a class of molecules that integrate multiple heterocyclic systems, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 5-bromo-2-chloro-N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]benzamide is characterized by the presence of a thiophene ring fused with a pyrazole ring, further substituted with a benzamide moiety and halogen atoms at strategic positions. This configuration suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological processes. The incorporation of bromo and chloro substituents enhances the compound's reactivity, allowing for further functionalization and derivatization to optimize its pharmacological properties.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. The thiophene-pyrazole hybrid scaffold has been extensively studied for its potential applications in the treatment of various diseases, including cancer, inflammation, and infectious disorders. The presence of a fluorophenyl group in this compound adds another layer of complexity, as fluorine atoms are known to influence metabolic stability and binding affinity towards biological targets.

One of the most compelling aspects of 5-bromo-2-chloro-N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]benzamide is its potential as a lead compound for the development of novel therapeutic agents. The combination of different heterocyclic systems and functional groups provides a rich chemical space for designing molecules with tailored biological activities. For instance, the benzamide moiety is commonly found in bioactive molecules and has been shown to enhance binding interactions with target proteins.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of halogenated intermediates allows for selective modifications at different positions on the molecule, enabling the exploration of various structural analogs. This flexibility is crucial for identifying derivatives with improved pharmacokinetic properties and reduced toxicity.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in the design of heterocyclic compounds. By systematically varying substituents such as bromo and chloro groups, researchers can gain insights into how these modifications affect biological activity. For example, the introduction of a bromo atom at the 5-position may enhance binding affinity to a particular enzyme target, while a chloro group at the 2-position could influence metabolic stability.

The role of computational chemistry in drug discovery has also been instrumental in understanding the behavior of complex molecules like 5-bromo-2-chloro-N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]benzamide. Molecular modeling techniques can predict binding modes and interaction energies with biological targets, providing valuable guidance for experimental investigations. These computational approaches have become indispensable tools in modern drug development pipelines.

In conclusion, 5-bromo-2-chloro-N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]benzamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing novel therapeutic agents. As research in heterocyclic chemistry continues to advance，this compound will likely play a significant role in future drug discovery efforts.